N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide

• IUPAC Name: N-(2,2-dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide
• InChI: InChI=1S/C16H25N3O/c1-2-7-18-8-10-19(11-9-18)16(20)17-12-15(13-3-4-13)14-5-6-14/h1,13-15H,3-12H2,(H,17,20)
• InChI Key: UTVSDPXPLITHDG-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C(=O)NCC(C2CC2)C3CC3
• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol

Description

N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a white crystalline powder that is soluble in water and ethanol. DPCPX has been widely used in scientific research to investigate the role of the adenosine A1 receptor in various physiological processes.

Mechanism of Action

N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide works by binding to the adenosine A1 receptor and blocking its activity. This leads to a decrease in the activity of the receptor and a reduction in the physiological processes that it regulates.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease heart rate and blood pressure, increase coronary blood flow, and improve myocardial function. It has also been shown to have neuroprotective effects and to reduce the severity of ischemic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide in lab experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to investigate the specific role of this receptor in physiological processes. However, one limitation of this compound is that it is not very soluble in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide. One area of interest is investigating the role of the adenosine A1 receptor in the regulation of glucose homeostasis and insulin sensitivity. Another area of interest is investigating the potential therapeutic applications of this compound in the treatment of cardiovascular disease and neurodegenerative disorders.
In conclusion, this compound is a selective antagonist of the adenosine A1 receptor that has been widely used in scientific research to investigate the role of this receptor in various physiological processes. Its high selectivity and specificity make it a valuable tool for studying the adenosine A1 receptor, and its potential therapeutic applications make it an area of interest for future research.

Synthesis Methods

N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide can be synthesized by reacting 4-prop-2-ynylpiperazine-1-carboxamide with 2,2-dicyclopropylethylamine in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product with high purity.

Scientific Research Applications

N-(2,2-Dicyclopropylethyl)-4-prop-2-ynylpiperazine-1-carboxamide has been used in numerous scientific studies to investigate the role of the adenosine A1 receptor in various physiological processes. It has been shown to be effective in blocking the adenosine A1 receptor, which is involved in regulating sleep, cardiac function, and blood flow.